Cas no 676266-02-7 (7-Chloronaphthalene-1-carbonyl chloride)

• Product Name: 7-Chloronaphthalene-1-carbonyl chloride
• CAS No: 676266-02-7
• MF: C₁₁H₆Cl₂O
• MW: 225.070741176605
• CID: 4936230
• Update Time: 2025-10-28

7-Chloronaphthalene-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-chloronaphthalene-1-carbonyl chloride
• 7-Chloronaphthalene-1-carbonyl chloride

• Inchi： 1S/C11H6Cl2O/c12-8-5-4-7-2-1-3-9(11(13)14)10(7)6-8/h1-6H
• InChI Key： IPTSVGHIWRGELQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CC(C(=O)Cl)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 7-Chloronaphthalene-1-carbonyl chloride

Introduction to 7-Chloronaphthalene-1-carbonyl chloride (CAS No. 676266-02-7) and Its Applications in Modern Chemical Research

7-Chloronaphthalene-1-carbonyl chloride, identified by the chemical identifier CAS No. 676266-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, characterized by its chlorinated naphthalene structure, serves as a crucial intermediate in the development of various high-value chemical products. Its unique reactivity and structural properties make it an indispensable tool for researchers aiming to innovate in synthetic chemistry, medicinal chemistry, and materials science.

The molecular structure of 7-Chloronaphthalene-1-carbonyl chloride consists of a naphthalene ring substituted with a chloro group at the 7-position and a carbonyl chloride group at the 1-position. This configuration imparts distinct chemical functionalities that facilitate its use in multiple synthetic pathways. The presence of the carbonyl chloride group enhances its reactivity, making it an excellent electrophile for nucleophilic substitution reactions, while the chloro substituent at the 7-position allows for further derivatization and functionalization.

In recent years, 7-Chloronaphthalene-1-carbonyl chloride has been extensively studied for its role in pharmaceutical synthesis. Researchers have leveraged its properties to develop novel therapeutic agents targeting various diseases. One notable area of research involves its application in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. The compound’s ability to undergo facile reactions with amines and alcohols has enabled the creation of complex molecular architectures essential for drug discovery.

Moreover, advancements in green chemistry have prompted investigations into sustainable methods for synthesizing 7-Chloronaphthalene-1-carbonyl chloride. Recent studies have demonstrated the possibility of producing this compound through catalytic processes that minimize waste and energy consumption. Such innovations align with global efforts to promote environmentally friendly chemical practices, ensuring that the demand for this intermediate can be met responsibly.

The pharmaceutical industry has also explored the use of 7-Chloronaphthalene-1-carbonyl chloride in the development of antiviral and anticancer agents. Its structural framework provides a versatile platform for designing molecules that can interact with biological targets effectively. For instance, modifications of its core structure have led to compounds with enhanced binding affinity to enzymes and receptors involved in disease pathways. This underscores its significance as a building block in medicinal chemistry.

Another emerging application of 7-Chloronaphthalene-1-carbonyl chloride lies in materials science. Researchers have discovered that it can be used to synthesize advanced polymers and coatings with unique properties. These materials exhibit improved thermal stability, mechanical strength, and chemical resistance, making them suitable for high-performance applications in industries such as aerospace and electronics. The compound’s ability to form stable derivatives further expands its utility in creating novel material formulations.

The synthesis of 7-Chloronaphthalene-1-carbonyl chloride typically involves chlorination and carbonylation reactions starting from naphthalene derivatives. Recent methodologies have focused on optimizing these processes to improve yield and purity while adhering to safety standards. The use of specialized catalysts has been particularly effective in enhancing reaction efficiency, reducing side products, and ensuring scalability for industrial production.

In conclusion, 7-Chloronaphthalene-1-carbonyl chloride (CAS No. 676266-02-7) is a multifaceted compound with far-reaching implications in chemical research and industrial applications. Its role as an intermediate in pharmaceutical synthesis, materials science, and green chemistry underscores its importance. As research continues to uncover new possibilities for this compound, its significance is poised to grow further, driving innovation across multiple scientific disciplines.